5H-Furo[3,2-b]pyran-5-one, hexahydro-2-phenyl-3a-(1-phenylethenyl)-

• CAS No.: 918662-68-7
• Molecular Formula: C21H20O3
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-phenyl-3a-(1-phenylethenyl)-3,6,7,7a-tetrahydro-2H-furo[3,2-b]pyran-5-one
• InChI: InChI=1S/C21H20O3/c1-15(16-8-4-2-5-9-16)21-14-18(17-10-6-3-7-11-17)23-19(21)12-13-20(22)24-21/h2-11,18-19H,1,12-14H2
• InChI Key: FYPGJTONQCWDAR-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1=CC=CC=C1)C23CC(OC2CCC(=O)O3)C4=CC=CC=C4

Description

5H-Furo[3,2-b]pyran-5-one, hexahydro-2-phenyl-3a-(1-phenylethenyl)- is a useful research compound. Its molecular formula is C21H20O3 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5H-Furo[3,2-b]pyran-5-one, hexahydro-2-phenyl-3a-(1-phenylethenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5H-Furo[3,2-b]pyran-5-one, hexahydro-2-phenyl-3a-(1-phenylethenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

(5-phenyl-3-vinylidene-tetrahydro-furan-2-yl)propionic acid (60 mg, 0.25 mmol), Pd(PPh3)4 (29 mg, 0.025 mmol), K2CO3 (170 mg, 1.23 mmol) were dissolved in 6 mL of dimethylformamide, followed by addition of PhI (138 μL, 1.23 mmol). The solution was stirred for 4 hours at 85° C. When the reaction was completed, H2O was added and the solution was stirred for 5 minutes. The mixture was diluted with ethyl acetate, washed with H2O and NaCl. Organic layer was separated and dried with anhydride MgSO4. Solvent was removed under reduced pressure, and the remnant was purified through silica gel tube chromatography (EtOAc:n-Hexane=1:15, v/v), thus providing products (52 mg, 67%).